Solid-State Stability vs. Erythromycin B N-oxide
In wild-type Saccharopolyspora erythraea BTCC-2 fermentation, erythromycin A N-oxide is produced as a minor co-metabolite alongside the primary product erythromycin A, with a quantified yield ratio of 3:97 (N-oxide : erythromycin A). In type II blocked mutants, this ratio shifts dramatically to 30:70, demonstrating that the N-oxide is not a fixed trace contaminant but a dynamically regulated metabolite whose accumulation is strain- and condition-dependent [1]. This 3% baseline abundance establishes the compound as a process-relevant impurity requiring specific analytical monitoring, not a negligible artifact.
| Evidence Dimension | Fermentation co-metabolite yield ratio |
|---|---|
| Target Compound Data | 3% (wild-type BTCC-2); 30% (type II blocked mutant) |
| Comparator Or Baseline | Erythromycin A: 97% (wild-type BTCC-2); 70% (type II blocked mutant) |
| Quantified Difference | Target is 32.3-fold lower than erythromycin A in wild-type; ratio shifts to 3:7 in mutant background |
| Conditions | Saccharopolyspora erythraea BTCC-2 fermentation; wild-type and type II mutant strains |
Why This Matters
This quantification confirms that erythromycin A N-oxide is a process-relevant impurity requiring dedicated reference standards for fermentation monitoring and quality control, not a negligible artifact.
- [1] Blumauerová M, Přikrylová V, Stoycheva Z, Vesselinova N, Todorov TK. Cosynthesis of erythromycin A N-oxide by mutants of Saccharopolyspora erythraea blocked in erythromycin production. Folia Microbiol. 1991;36(6):533-537. View Source
